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Compound of Interest

Compound Name: BMS-986020

Cat. No.: B606280

For researchers, scientists, and drug development professionals engaged in studies involving
the investigational compound BMS-986020, adherence to stringent safety and disposal
protocols is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to ensure the responsible handling and
elimination of this substance.

Immediate Safety and Handling Protocols

Before commencing any procedure, it is crucial to consult the Safety Data Sheet (SDS) for
BMS-986020. While a specific, publicly accessible SDS for this compound is not readily
available, general safety precautions for potent, research-grade pharmaceutical compounds
should be strictly followed.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory when
handling BMS-986020. This includes, but is not limited to:

e Gloves: Nitrile or other chemically resistant gloves.
o Eye Protection: Safety glasses with side shields or goggles.
o Lab Coat: A fully buttoned lab coat to protect from skin contact.

o Respiratory Protection: A properly fitted respirator may be necessary for handling the
powdered form or when generating aerosols.
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Engineering Controls: All handling of BMS-986020 should occur within a certified chemical
fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedure

The proper disposal of BMS-986020 is a critical step in maintaining a safe laboratory
environment and complying with regulatory standards. The following procedure outlines the
recommended steps for the disposal of both solid waste and contaminated solutions.

e Segregation of Waste: All materials that have come into contact with BMS-986020 must be
segregated as hazardous waste. This includes:

o

Unused or expired compound.

o

Contaminated labware (e.qg., vials, pipette tips, weighing boats).

[¢]

Contaminated PPE (gloves, disposable lab coats).

[¢]

Solutions containing BMS-986020.
» Solid Waste Disposal:

o Collect all solid waste in a designated, clearly labeled, and sealed hazardous waste
container.

o The container should be made of a material compatible with the chemical properties of
BMS-986020.

o The label should clearly state "Hazardous Waste" and include the name "BMS-986020."
e Liquid Waste Disposal:

o Agueous and solvent-based solutions containing BMS-986020 should be collected in
separate, designated hazardous waste containers.

o Do not mix incompatible waste streams.

o Containers should be sealed to prevent evaporation and spills.
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BENGHE

o Clearly label the container with "Hazardous Waste," the name "BMS-986020," and the
solvent system used.

o Decontamination of Work Surfaces:

o Thoroughly decontaminate all work surfaces and equipment that may have come into
contact with BMS-986020.

o Use a suitable decontamination solution as recommended by your institution's safety
office.

o Collect all cleaning materials (e.g., wipes, paper towels) as hazardous solid waste.
» Arrangement for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Ensure all necessary paperwork is completed in accordance with local, state, and federal
regulations.

Quantitative Data Summary

While specific quantitative data on the disposal of BMS-986020 is not publicly available, the
following table summarizes key physical and chemical properties relevant to its handling and

safety.
Property Value
Molecular Formula C29H26N205
Molecular Weight 482.53 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Storage Temperature

Room temperature for months, or -20°C for 3

years
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Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BMS-986020.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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